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Compound of Interest

Compound Name: BRD6688

Cat. No.: B606355 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
BRD6688 is a potent and selective inhibitor of histone deacetylase 1 (HDAC1) and histone

deacetylase 2 (HDAC2). By inhibiting these enzymes, BRD6688 leads to an increase in the

acetylation of histones, particularly at lysine 9 of histone H3 (H3K9ac) and lysine 12 of histone

H4 (H4K12ac). This hyperacetylation of histones alters chromatin structure, making it more

accessible to transcription factors and thereby modulating gene expression.[1] This document

provides detailed protocols for the use of BRD6688 in cell culture and subsequent analysis of

histone acetylation levels by Western blot.

Data Presentation
The following table summarizes the key quantitative data for BRD6688.
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Parameter Value Reference

Target(s) HDAC1, HDAC2 [1]

IC50 (HDAC1) 21 nM [1]

IC50 (HDAC2) 100 nM [1]

IC50 (HDAC3) 11.48 µM [1]

Recommended Cell Culture

Concentration
10 µM [1]

Recommended Treatment

Time
24 hours [1]

Observed Histone Marks Increased H3K9ac, H4K12ac [1][2]

Signaling Pathway
The diagram below illustrates the mechanism of action of BRD6688. By selectively inhibiting

HDAC1 and HDAC2, BRD6688 prevents the removal of acetyl groups from histones. This

results in histone hyperacetylation, leading to a more open chromatin structure and altered

gene transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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